2-{[4-(4-tert-butylphenyl)-5-cyano-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-(2,3-dimethylphenyl)acetamide

• Molecular Formula: C25H26N4O2S
• Molecular Weight: 446.6 g/mol
• IUPAC Name: 2-[[4-(4-tert-butylphenyl)-5-cyano-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C25H26N4O2S/c1-15-7-6-8-20(16(15)2)27-21(30)14-32-24-28-22(19(13-26)23(31)29-24)17-9-11-18(12-10-17)25(3,4)5/h6-12H,14H2,1-5H3,(H,27,30)(H,28,29,31)
• InChI Key: XXZQYTXVKOMWTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NC(=C(C(=O)N2)C#N)C3=CC=C(C=C3)C(C)(C)C)C

Description

• This compound has the following chemical formula:

  $$\text{C}_{31}\text{H}_{30}\text{N}_4\text{O}_2\text{S}$$C31​H30​N4​O2​S

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• It belongs to the class of 1,2,4-triazole derivatives.
• The compound features a tert-butylphenyl group, a cyano group, and a dihydropyrimidinone ring.
• Its unique structure makes it interesting for various applications.

Preparation Methods

Synthetic Routes:

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Chemical Reactions Analysis

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Scientific Research Applications

Mechanism of Action

• The compound’s mechanism of action depends on its specific application.
• It could interact with enzymes, receptors, or cellular pathways.
• Further research is needed to elucidate its precise mode of action.

Comparison with Similar Compounds

Similar Compounds:

Remember that this information is based on available data, and further research may reveal additional insights